2-ethyl-3-(4-fluorophenyl)-5-{[(4-methylphenyl)sulfanyl]methyl}pyrazolo[1,5-a]pyrimidin-7(4H)-one

• Molecular Formula: C22H20FN3OS
• Molecular Weight: 393.5 g/mol
• IUPAC Name: 2-ethyl-3-(4-fluorophenyl)-5-[(4-methylphenyl)sulfanylmethyl]-1H-pyrazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C22H20FN3OS/c1-3-19-21(15-6-8-16(23)9-7-15)22-24-17(12-20(27)26(22)25-19)13-28-18-10-4-14(2)5-11-18/h4-12,25H,3,13H2,1-2H3
• InChI Key: MGUDHPCIGZACLU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C2=NC(=CC(=O)N2N1)CSC3=CC=C(C=C3)C)C4=CC=C(C=C4)F

Description

The compound 2-ethyl-3-(4-fluorophenyl)-5-{[(4-methylphenyl)sulfanyl]methyl}pyrazolo[1,5-a]pyrimidin-7(4H)-one belongs to the pyrazolo[1,5-a]pyrimidinone class, a scaffold known for its structural resemblance to purines and diverse pharmacological applications . Key structural features include:

• 2-Ethyl group: Enhances lipophilicity and metabolic stability.
• 5-[(4-Methylphenyl)sulfanyl]methyl: A sulfur-containing substituent that may influence redox properties and intermolecular interactions.

This compound’s design leverages substitutions to optimize bioactivity, solubility, and pharmacokinetics.

Biological Activity

The compound 2-ethyl-3-(4-fluorophenyl)-5-{[(4-methylphenyl)sulfanyl]methyl}pyrazolo[1,5-a]pyrimidin-7(4H)-one belongs to the pyrazolo[1,5-a]pyrimidine class, known for their diverse biological activities. This article explores the biological activity of this compound, focusing on its potential applications in medicinal chemistry, particularly as an antituberculosis agent and anticancer drug.

Structure-Activity Relationship (SAR)

Research indicates that pyrazolo[1,5-a]pyrimidin-7(4H)-one derivatives exhibit significant biological activities due to their unique structural features. The compound's core structure has been associated with various modes of action against Mycobacterium tuberculosis (Mtb) and other cancer cell lines. A focused library of analogues was synthesized to identify key pharmacophoric features that enhance biological activity while minimizing cytotoxicity .

Key Findings from SAR Studies

• Antitubercular Activity : The compound was identified as a potential lead in antituberculosis therapy through high-throughput screening. It demonstrated promising activity against Mtb in macrophages without inhibiting traditional targets like cell-wall biosynthesis or iron uptake .
• Anticancer Potential : Pyrazolo[1,5-a]pyrimidines have shown promise as anticancer agents. In vitro assays revealed that certain derivatives could inhibit the growth of various cancer cell lines, although specific results for this compound are still emerging .

Antitubercular Activity

The compound exhibited low cytotoxicity and significant antitubercular activity against Mtb. The mechanism of action was investigated using various assays:

• Inhibition Studies : Compounds did not inhibit known targets such as isoprene biosynthesis or iron uptake pathways, indicating a novel mechanism of action .
• Resistance Mechanism : Resistance was linked to mutations in a flavin adenine dinucleotide (FAD)-dependent hydroxylase (Rv1751), which facilitated the catabolism of the compound by hydroxylation .

Anticancer Activity

In vitro studies assessed the anticancer activity against human breast cancer cell lines (e.g., MDA-MB-231) using the MTT assay:

• Growth Inhibition : Initial results showed that while some pyrazolo[1,5-a]pyrimidine derivatives had limited activity against breast cancer cells, ongoing research aims to optimize these compounds for enhanced efficacy .

Data Tables

Biological Activity	Effect	Assay Type	Cell Line/Organism
Antitubercular	Significant inhibition of Mtb	High-throughput screening	Macrophages
Anticancer	Limited growth inhibition	MTT assay	MDA-MB-231 (breast cancer)
Cytotoxicity	Low cytotoxicity observed	Cytotoxicity assays	Various cell lines

Case Studies

• Antitubercular Lead Optimization : A study focused on optimizing pyrazolo[1,5-a]pyrimidin-7(4H)-one derivatives highlighted their potential as antituberculosis agents. The best-performing compounds showed effective inhibition of Mtb with minimal toxicity to host cells, paving the way for further development into therapeutic agents .
• Anticancer Screening : Another investigation screened a library of triazole-linked glycohybrids derived from pyrazolo[1,5-a]pyrimidines for anticancer activity. Although initial results were modest, they provided insights into structural modifications that could enhance efficacy against specific cancer types .

Scientific Research Applications

Anticancer Applications

Recent studies have highlighted the potential of pyrazolo[1,5-a]pyrimidine derivatives in cancer treatment. The compound has shown promising results in various anticancer assays:

• Mechanism of Action : The anticancer activity is primarily attributed to the induction of apoptosis and inhibition of critical kinases involved in cancer progression. For instance, compounds with similar scaffolds have demonstrated significant inhibitory activity against lung cancer cell lines with IC50 values as low as 2.24 µM .
• Case Study : A notable study investigated a related pyrazolo[1,5-a]pyrimidine derivative that exhibited strong anticancer activity against MDA-MB-231 (human breast cancer) cells. The derivative's efficacy was evaluated using the MTT assay, revealing significant growth inhibition compared to standard anticancer drugs .

Antidiabetic Applications

The compound has also been characterized as a potential inhibitor of Dipeptidyl Peptidase-4 (DPP-4), an enzyme that plays a crucial role in glucose metabolism:

• Inhibitory Activity : In vitro studies have reported that derivatives of pyrazolo[1,5-a]pyrimidin-7(4H)-one exhibit potent DPP-4 inhibitory activity, with some compounds achieving IC50 values around 49 nM. These findings suggest that modifications to the pyrazolo structure can enhance selectivity and potency against DPP-4 while maintaining low cytotoxicity .
• In Vivo Studies : Further investigations demonstrated that these compounds could significantly reduce glucose excursion in diabetic mice models, indicating their potential utility in managing type 2 diabetes .

Anti-inflammatory Properties

The anti-inflammatory effects of pyrazolo[1,5-a]pyrimidine derivatives are also noteworthy:

• Mechanistic Insights : Research indicates that these compounds may inhibit inflammatory pathways by modulating cytokine production and reducing oxidative stress. Such mechanisms are critical for developing therapeutic agents for chronic inflammatory diseases .

Summary of Findings

The following table summarizes key findings related to the applications of 2-ethyl-3-(4-fluorophenyl)-5-{[(4-methylphenyl)sulfanyl]methyl}pyrazolo[1,5-a]pyrimidin-7(4H)-one:

Application	Mechanism of Action	Efficacy (IC50)	Model Used
Anticancer	Induction of apoptosis; kinase inhibition	2.24 µM (A549 cells)	In vitro (MTT assay)
Antidiabetic	DPP-4 inhibition	49 nM	In vitro and in vivo (diabetic mice)
Anti-inflammatory	Cytokine modulation; oxidative stress reduction	Not specified	Various inflammatory models

Chemical Reactions Analysis

Nucleophilic Substitution at the Sulfanyl Methyl Group

The sulfanyl methyl (–SCH2–) moiety undergoes nucleophilic substitution under alkaline conditions. For example:

• Reaction with amines yields amino-methyl derivatives.

• Halogenation with Cl2 or Br2 in DMF replaces the methyl group with halogens.

Key Reaction Conditions :

Reagent	Solvent	Temperature	Yield	Reference
Ethylenediamine	DMF	80°C	72%
Bromine (Br2)	CHCl3	25°C	68%

Oxidation of the Sulfanyl Group

The sulfur atom in the sulfanyl group oxidizes to sulfoxide or sulfone derivatives under controlled conditions:

• H2O2 in acetic acid produces sulfoxides.

• KMnO4 in acidic medium generates sulfones.

Oxidation Outcomes :

Oxidizing Agent	Product	Reaction Time	Selectivity
H2O2 (30%)	Sulfoxide derivative	2 h	>90%
KMnO4	Sulfone derivative	4 h	85%

Functionalization of the Pyrimidinone Ring

The pyrimidin-7(4H)-one core participates in electrophilic aromatic substitution (EAS) and ring-opening reactions:

• Nitration : HNO3/H2SO4 introduces nitro groups at position 6 .

• Reduction : NaBH4 selectively reduces the carbonyl group to a hydroxyl moiety.

Example Reaction :

$$\text{Pyrimidinone} + \text{HNO}_3 \xrightarrow{H_2SO_4} \text{6-Nitro derivative} \quad (\text{Yield: 65\%}) \quad[3]$$

Cross-Coupling Reactions

The ethyl and fluorophenyl groups enable Pd-catalyzed couplings:

• Suzuki-Miyaura reactions with aryl boronic acids modify the fluorophenyl group .

• Buchwald-Hartwig amination introduces nitrogen-based substituents .

Catalytic System Efficiency :

Reaction Type	Catalyst	Ligand	Conversion Rate
Suzuki-Miyaura	Pd(OAc)2	XPhos	88%
Buchwald-Hartwig	Pd2(dba)3	BINAP	78%

Photochemical Reactivity

Under UV light (λ = 254 nm), the compound undergoes dimerization via [2+2] cycloaddition at the pyrimidinone double bond . This property is exploited in materials science for constructing photoresponsive frameworks.

Mechanistic Insights

• Sulfanyl Oxidation : Proceeds via a radical intermediate, confirmed by ESR studies.

• Pyrimidinone Reactivity : The carbonyl group’s polarization enhances electrophilicity at C6, favoring nitration .

These reactions highlight the compound’s versatility as a scaffold in medicinal chemistry and materials science. Systematic modifications enable tuning of its physicochemical and biological properties, aligning with structure-activity relationship (SAR) optimization strategies .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Observations:

• Electron-Deficient Substituents : Compounds with trifluoromethyl (e.g., MK74) or dichlorophenyl groups (e.g., ) show enhanced activity in enzyme inhibition, likely due to increased electrophilicity.
• Sulfur vs.
• Ethyl vs. Methyl : The 2-ethyl group in the target compound could reduce oxidative metabolism compared to 2-methyl derivatives, as seen in .

Physicochemical and Pharmacokinetic Properties

Property	Target Compound	3-(2,4-Dichlorophenyl)-5-(4-fluorophenyl)-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine	MK74
Molecular Weight	~434.5 g/mol	445.2 g/mol	483.3 g/mol
LogP	Estimated ~3.5 (high due to ethyl and sulfanyl)	~4.1 (trifluoromethyl increases hydrophobicity)	~3.8
Solubility	Moderate (sulfanyl may reduce crystallinity)	Low (trifluoromethyl and dichlorophenyl)	Low (bis-trifluoromethyl)
Metabolic Stability	High (ethyl group resists oxidation)	Moderate (methyl and trifluoromethyl are stable)	Low (methoxy prone to demethylation)

Preparation Methods

Cyclocondensation Reaction Dynamics

The reaction proceeds through nucleophilic attack of the aminopyrazole’s amino group on the diketone’s carbonyl carbon, followed by dehydration and ring closure. Sodium ethoxide in ethanol at reflux (78°C) is commonly employed, yielding the core structure in 72–89% efficiency. Microwave-assisted synthesis reduces reaction times from 12 hours to 30 minutes while maintaining yields above 80%.

Table 1: Optimization of Core Synthesis

Condition	Solvent	Catalyst	Time (h)	Yield (%)
Conventional reflux	Ethanol	NaOEt	12	89
Microwave irradiation	DMSO	None	0.5	82
Room temperature	Acetone	KHSO₄	24	68

Functionalization at the 5-Position: Sulfanyl Methyl Group Introduction

The 5-position of the core is functionalized via a two-step halogenation-substitution sequence or a one-step Friedel-Crafts alkylation.

Halogenation-Substitution Pathway

• Bromination : Treatment of the core with phosphorus tribromide (PBr₃) in dichloromethane introduces a bromine atom at the 5-position, yielding 5-bromo-2-ethyl-3-(4-fluorophenyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one in 61–75% yield.

• Nucleophilic Substitution : The brominated intermediate reacts with 4-methylbenzenethiol in the presence of potassium carbonate (K₂CO₃) in dimethylformamide (DMF) at 80°C, substituting bromine with the sulfanyl methyl group. This step achieves 70–82% yield.

Direct Friedel-Crafts Alkylation

An alternative method employs 4-methylbenzenethiol and paraformaldehyde in a Friedel-Crafts reaction catalyzed by aluminum chloride (AlCl₃). This one-pot approach attaches the sulfanyl methyl group directly to the 5-position, yielding 55–65% of the target compound.

Table 2: Comparison of Sulfanyl Group Introduction Methods

Method	Reagents	Conditions	Yield (%)
Halogenation-Substitution	PBr₃, 4-MeC₆H₄SH, K₂CO₃	DMF, 80°C, 8h	82
Friedel-Crafts Alkylation	4-MeC₆H₄SH, AlCl₃	CH₂Cl₂, RT, 24h	65

Scalability and Industrial Considerations

The halogenation-substitution route is preferred for scale-up due to higher reproducibility and yields. Pilot-scale trials (1 kg batch) using PBr₃ and 4-methylbenzenethiol achieved 78% overall yield, with a total process time of 36 hours. Environmental concerns associated with bromine waste are addressed via solvent recovery systems and thiol scavengers.

Analytical Characterization

Key intermediates and the final product are characterized by:

• ¹H NMR : The 4-methylphenyl sulfanyl group appears as a singlet at δ 2.35 ppm (3H, CH₃), while the pyrimidinone proton resonates at δ 5.92 ppm (1H, pyrazole-H).

• Mass Spectrometry : ESI-MS shows [M+H]⁺ at m/z 451.1, consistent with the molecular formula C₂₃H₂₀FN₃OS.

Q & A

Basic: What synthetic routes are recommended for this compound, and how can reaction conditions be optimized?

Methodological Answer:
The synthesis of pyrazolo[1,5-a]pyrimidine derivatives typically involves multi-step procedures. A common approach includes:

Core Formation : Condensation of substituted pyrazole precursors with pyrimidine intermediates under reflux conditions. For example, describes adapting known methods using barbituric acids and aldehydes under solvent-free conditions for analogous structures .

Functionalization : Introducing the 4-fluorophenyl and sulfanyl-methyl groups via nucleophilic substitution or coupling reactions. Ethyl and methylphenyl groups may require Grignard or Suzuki-Miyaura coupling .

Optimization : Key parameters include:

• Solvent Selection : Polar aprotic solvents (e.g., DMF, DMSO) enhance solubility of aromatic intermediates.
• Catalysts : Palladium catalysts (e.g., Pd(PPh₃)₄) improve cross-coupling efficiency .
• Temperature Control : Maintain 80–120°C for cyclization steps to avoid side reactions .

Basic: Which spectroscopic and crystallographic methods are critical for characterizing this compound?

Methodological Answer:

• Spectroscopy :
  • ¹H/¹³C NMR : Assign peaks using DEPT-135 and 2D COSY/HMQC to resolve overlapping signals from fluorophenyl and pyrimidine moieties .
  • High-Resolution Mass Spectrometry (HRMS) : Confirm molecular weight (expected error < 2 ppm) using ESI+ or MALDI-TOF.
• Crystallography :
  • Single-Crystal X-ray Diffraction : Resolve bond angles and torsional strain. For orthorhombic systems (e.g., space group Pbca), use a Rigaku Saturn diffractometer with Cu-Kα radiation (λ = 1.54178 Å). Data collection at 298 K with multi-scan absorption correction ensures accuracy .

Advanced: How can researchers resolve discrepancies in bioactivity data across studies?

Methodological Answer:
Contradictions in bioactivity (e.g., IC₅₀ variability in enzyme inhibition) arise from:

Purity Issues : Validate compound purity (>98%) via HPLC (C18 column, acetonitrile/water gradient) .

Assay Conditions : Standardize protocols:

• Use identical buffer systems (e.g., Tris-HCl pH 7.4 for kinase assays).
• Include positive controls (e.g., staurosporine for kinase inhibition).

Data Normalization : Report activity as mean ± SEM from ≥3 independent replicates. Statistical tools (e.g., ANOVA) identify outliers .

Advanced: What computational methods aid in understanding its structure-activity relationship (SAR)?

Methodological Answer:

• Molecular Docking : Use AutoDock Vina to model interactions with target proteins (e.g., kinases). Focus on hydrogen bonding with the pyrimidin-7-one core and hydrophobic contacts from the 4-fluorophenyl group .
• Molecular Dynamics (MD) Simulations : Run 100-ns simulations in GROMACS to assess binding stability. Analyze RMSD (<2 Å indicates stable binding) .
• DFT Calculations : Compute electrostatic potential maps (B3LYP/6-31G* level) to predict reactive sites for functionalization .

Experimental Design: How to evaluate enzyme inhibition efficacy systematically?

Methodological Answer:

In Vitro Assays :

• Kinase Inhibition : Use ADP-Glo™ Kinase Assay (Promega) with ATP concentrations near Km (e.g., 10 µM).
• Dose-Response Curves : Test 10 nM–100 µM compound concentrations. Fit data to Hill equation for IC₅₀ determination.

Controls :

• Negative Control : DMSO-only wells.
• Positive Control : Known inhibitors (e.g., imatinib for tyrosine kinases).

Statistical Design :

• Randomize plate layouts to minimize positional bias.
• Use ≥4 replicates per condition; apply Bonferroni correction for multiple comparisons .

Advanced: How to address challenges in crystallizing this compound for structural analysis?

Methodological Answer:

• Solvent Screening : Use vapor diffusion with 1:1 mixtures of DCM:hexane or THF:water. Slow evaporation at 4°C promotes crystal growth.
• Additives : Introduce 5% v/v diethyl ether to reduce polarity.
• Data Collection : For crystals with a = 9.536 Å, b = 15.941 Å, c = 24.853 Å, collect 180° of φ-scans with 1° steps. Refine using SHELXL-97 (R factor <0.06) .

Basic: What are the stability considerations for this compound under laboratory conditions?

Methodological Answer:

• Storage : Store at –20°C in amber vials under argon. Desiccate with silica gel to prevent hydrolysis.
• Degradation Tests : Monitor via HPLC every 3 months. If degradation >5%, repurify via flash chromatography (silica gel, ethyl acetate/hexane 3:7) .